Bis(2-butoxyethyl) 2-hydroxyethyl phosphate-d4

Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester is a synthetic chemical compound characterized by the molecular formula $C_{14}H_{27}D_{4}O_{7}P$ and a molecular weight of 346.39 g/mol. It is a labeled derivative of Bis(2-butoxyethyl) 2-Hydroxyethyl Phosphate Triester, distinguished by the presence of deuterium (D) in its structure, which enhances its utility in various analytical applications, particularly in mass spectrometry and nuclear magnetic resonance spectroscopy. The compound appears as a clear, colorless oil and possesses unique physical properties that make it suitable for specific industrial and research applications .

The chemical behavior of Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester is influenced by its phosphate functional group, which can participate in various reactions typical of phosphoric esters. Key reactions include:

• Hydrolysis: The compound can undergo hydrolysis in the presence of water, leading to the formation of corresponding alcohols and phosphoric acid derivatives.
• Transesterification: It can react with alcohols to form new phosphate esters, which is significant in the synthesis of modified phosphates.
• Deuterium Exchange: The presence of deuterium allows for exchange reactions that can be monitored using spectroscopic techniques, providing insights into reaction mechanisms .

The synthesis of Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester typically involves several steps:

• Preparation of starting materials: This includes the synthesis of 2-butoxyethanol and 2-hydroxyethyl phosphate.
• Phosphorylation reaction: The reaction between the alcohols and phosphorus oxychloride or phosphorus pentoxide under controlled conditions leads to the formation of the triester.
• Deuteration: Incorporation of deuterium can be achieved through specific labeling techniques during synthesis or via exchange reactions.

These methods require careful control of reaction conditions to ensure high yield and purity .

Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester has several applications across various fields:

• Analytical Chemistry: Used as a labeled standard in mass spectrometry and nuclear magnetic resonance spectroscopy for quantitative analysis.
• Pharmaceutical Research: Potentially utilized in drug formulation studies due to its phosphate structure, which can influence drug solubility and bioavailability.
• Biochemical Studies: Serves as a tracer in metabolic studies to track phosphate metabolism within biological systems .

Interaction studies involving Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester focus on its reactivity with other biological molecules. These studies typically explore:

• Binding affinity: How the compound interacts with enzymes or receptors, which may influence metabolic pathways.
• Kinetics of hydrolysis: Understanding how quickly it breaks down in biological systems can provide insights into its stability and potential effects.

Such studies are crucial for determining the safety and efficacy of compounds used in pharmaceutical applications.

Several compounds share structural similarities with Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester. Below is a comparison highlighting its uniqueness:

Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester stands out due to its deuterated form, enhancing its analytical capabilities while maintaining structural integrity similar to other phosphate esters .